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Compound of Interest

Compound Name: Ivosidenib

Cat. No.: B560149 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Ivosidenib is paramount. This guide provides a

comprehensive overview of the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Classification
Ivosidenib is an orally available small molecule inhibitor of mutated isocitrate dehydrogenase-

1.[1] While some safety data sheets (SDS) may not classify Ivosidenib as a hazardous

substance, others indicate potential health risks, including skin irritation, serious eye damage,

respiratory sensitization, and suspected genetic defects.[2][3] Given the potential for cytotoxic

effects and the variability in hazard classification, it is prudent to handle Ivosidenib as a

hazardous compound, adhering to strict safety protocols.[4][5][6]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the primary defense against exposure to hazardous

chemicals. The following table summarizes the recommended PPE for handling Ivosidenib,

based on a conservative approach synthesizing information from multiple safety data sheets.[2]

[3][7][8][9]
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Body Part
Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face
Safety glasses with side-

shields or goggles

Required for protection against

splashes and dust. A face

shield may be necessary if

there is a significant risk of

splashing.[4][9]

Hands
Chemical-resistant gloves

(chemotherapy gloves)

Disposable nitrile gloves are a

minimum requirement; double

gloving is recommended for

added protection.[2][9] Gloves

should be inspected before

use and changed immediately

if contaminated.[2][8][10]

Body
Protective clothing (lab coat or

gown)

A disposable gown is

recommended to protect

personal clothing.[4]

Impervious clothing should be

worn.[3][7]

Respiratory Suitable respirator (e.g., N95)

A respirator should be used if a

risk assessment indicates it is

necessary, particularly when

handling the powder form or if

there is a risk of aerosol

formation.[2][3][7][11]

Feet Closed-toe shoes

Essential for preventing

injuries from spills or dropped

objects.[9]

Operational Plan for Safe Handling
A systematic approach to handling Ivosidenib, from receipt to disposal, is crucial for laboratory

safety.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Ivosidenib in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[7]

Recommended storage temperatures are typically -20°C for the powder form.[7]

2. Preparation and Handling:

All handling of Ivosidenib, especially the powder form, should be conducted in a designated

area, such as a chemical fume hood or a certified biological safety cabinet, to avoid

inhalation and contamination.[2][8][12]

Before starting work, ensure that a safety shower and an eye wash station are readily

accessible.[2][3][7]

Avoid the formation of dust and aerosols.[2][3][7]

Use Luer-lock connectors and needleless systems for any solution transfers to minimize the

risk of spills and aerosol generation.[5]

3. Spill Management:

A cytotoxic spill kit should be readily available in the laboratory.[4][11]

In the event of a spill, evacuate the area and ensure adequate ventilation.[7]

Wear full PPE, including a respirator, during cleanup.[4]

Cover the spill with a suitable absorbent material, then carefully sweep or collect the material

into a designated, labeled container for hazardous waste.[2][7]

Decontaminate the spill area and any affected equipment.[7]
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Proper disposal of Ivosidenib and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with Ivosidenib, including

gloves, gowns, vials, and absorbent pads, should be treated as cytotoxic waste.[4] This

waste must be segregated from regular laboratory trash.[12]

Waste Containers: Use designated, leak-proof, and puncture-resistant containers that are

clearly labeled as "Cytotoxic Waste."[12] These containers are often color-coded (e.g., yellow

or red).[12]

Final Disposal: Cytotoxic waste should be collected by a licensed hazardous waste disposal

company for incineration, which is the most common and effective method for destroying

these compounds.[12] Do not dispose of Ivosidenib or contaminated materials down the

drain.[2]

Experimental Protocol: General Weighing and
Solubilization
This protocol outlines the basic steps for safely weighing and preparing a stock solution of

Ivosidenib powder.

Materials:

Ivosidenib powder

Analytical balance

Spatula

Weighing paper or boat

Appropriate solvent (e.g., DMSO)

Vortex mixer

Calibrated pipettes
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Conical tubes with screw caps

Procedure:

Preparation: Don all required PPE and perform the entire procedure within a chemical fume

hood.

Weighing:

Place a new piece of weighing paper or a weighing boat on the analytical balance and

tare.

Carefully use a clean spatula to transfer the desired amount of Ivosidenib powder onto

the weighing paper. Avoid creating dust.

Record the exact weight.

Transfer:

Carefully transfer the weighed powder into a labeled conical tube.

Solubilization:

Using a calibrated pipette, add the calculated volume of the appropriate solvent to the

conical tube.

Secure the cap tightly.

Vortex the tube until the powder is completely dissolved.

Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) in

a clearly labeled, sealed container.[7]

Decontamination:

Wipe down the spatula, balance, and work surface inside the fume hood with an

appropriate cleaning agent.
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Dispose of all contaminated disposable items (weighing paper, pipette tips, gloves) in the

designated cytotoxic waste container.

Workflow for Handling Ivosidenib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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